
molecular weight of 2-((2-(2-Hydroxyethoxy)-4-
nitrophenyl)amino)ethanol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-((2-(2-Hydroxyethoxy)-4-

nitrophenyl)amino)ethanol

Cat. No.: B1203154 Get Quote

An In-Depth Technical Guide to 2-((2-(2-Hydroxyethoxy)-4-nitrophenyl)amino)ethanol (HC

Yellow No. 4)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound 2-((2-(2-
Hydroxyethoxy)-4-nitrophenyl)amino)ethanol, also known by its CAS Number 59820-43-8

and common name HC Yellow No. 4. The primary focus of this document is to detail its core

physicochemical properties, headlined by its molecular weight, alongside a thorough

exploration of its synthesis, mechanism of action, and primary application in the field of

cosmetic science. This guide serves as a critical resource for professionals requiring detailed

technical data on this specific nitroaromatic compound.

Core Chemical Identity and Physicochemical
Properties
2-((2-(2-Hydroxyethoxy)-4-nitrophenyl)amino)ethanol is a nitroaromatic organic compound

characterized by a nitrophenyl core functionalized with both an aminoethanol and a

hydroxyethoxy group. These structural features are responsible for its characteristic color and
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its properties as a direct dye. The fundamental physicochemical properties are summarized

below.

Property Value Source(s)

Molecular Weight 242.23 g/mol [1][2][3]

Molecular Formula C₁₀H₁₄N₂O₅ [1][2]

CAS Number 59820-43-8 [1][4]

Common Name HC Yellow No. 4 [2]

Appearance Canary yellow fluffy powder [4]

Melting Point 140 °C [5]

Primary Function Hair Colorant / Direct Dye [4][6]

Synthesis Protocol: A Two-Step Industrial Method
The synthesis of 2-((2-(2-Hydroxyethoxy)-4-nitrophenyl)amino)ethanol can be achieved

through a robust, two-step process adapted from established industrial methods.[3] This

approach ensures high purity and yield suitable for both research and commercial applications.

[3] The causality behind this specific pathway lies in the sequential functionalization of a readily

available starting material, 2-amino-5-nitrophenol.

Step 1: Hydroxyethylation of 2-amino-5-nitrophenol
The initial step involves the selective hydroxyethylation at the phenolic hydroxyl group. This is a

nucleophilic substitution reaction where the phenoxide ion, formed under basic conditions,

attacks the electrophilic carbon of an ethylene-containing reagent.

Raw Materials: 2-amino-5-nitrophenol, a suitable alkali (e.g., solid base like sodium

hydroxide on a hydrotalcite carrier), and a hydroxyethylation reagent (e.g., ethylene

chlorohydrin).[3]

Procedure:
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Charge a pressure-rated autoclave with water (as solvent), 2-amino-5-nitrophenol, and the

solid alkali catalyst.[3]

Add ethylene chlorohydrin to the mixture.

Seal the reactor and heat to 115-125 °C, maintaining an internal pressure of 0.2-0.3 MPa.

[3]

Maintain the reaction under stirring for approximately 8 hours to drive the reaction to

completion.

Intermediate Product: This reaction yields the intermediate compound 2-(6-amino-3-

nitrophenoxy)ethanol.

Step 2: Condensation and Hydrolysis
The second step introduces the second hydroxyethyl group, this time onto the amino group,

through a condensation-hydrolysis sequence.

Raw Materials: 2-(6-amino-3-nitrophenoxy)ethanol (from Step 1), chloroethyl chloroformate,

and a catalyst (e.g., calcium carbonate).[3]

Procedure:

The intermediate from Step 1 is reacted with chloroethyl chloroformate in the presence of

the catalyst.[3]

This condensation reaction is followed by hydrolysis using an aqueous alkali solution (e.g.,

20% NaOH).[3]

The hydrolysis step cleaves the intermediate carbamate, yielding the final product, N-[2-

(2-hydroxyethoxy)-4-nitrophenyl] ethanol amine.

Final Product: The resulting compound is 2-((2-(2-Hydroxyethoxy)-4-
nitrophenyl)amino)ethanol. The product can be purified via filtration and vacuum drying.[3]

The overall synthesis workflow is visualized in the diagram below.
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Figure 1: Synthesis workflow for 2-((2-(2-Hydroxyethoxy)-4-nitrophenyl)amino)ethanol.
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The primary and most well-documented application of this compound is as a direct dye in semi-

permanent and permanent hair coloring formulations, where it is known as HC Yellow No. 4.[4]

[7] Its utility in this context is directly related to its molecular structure and properties.

Mechanism as a Semi-Permanent Hair Dye
Unlike oxidative dyes that involve a chemical reaction within the hair cortex, HC Yellow No. 4

functions as a "direct dye." The mechanism is primarily a physical process:

Low Molecular Weight: With a molecular weight of 242.23 g/mol , the molecule is small

enough to penetrate the hair cuticle and enter the cortex.[6]

Deposition: The dye molecules are deposited within the hair shaft, where they are held in

place by weak intermolecular forces such as van der Waals forces and hydrogen bonds.

No Chemical Alteration: The process does not involve oxidation or a chemical reaction to

develop the color; the compound itself is colored.[6] This results in a temporary to semi-

permanent effect, as the dye molecules are gradually removed with subsequent

shampooing.[4][6]

This mechanism is visualized in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cir-safety.org [cir-safety.org]

2. 2-[(4-Nitrophenyl)amino]ethanol | High-Purity Reagent [benchchem.com]

3. ec.europa.eu [ec.europa.eu]

4. cosmeticsinfo.org [cosmeticsinfo.org]

5. 2-((2-(2-Hydroxyethoxy)-4-nitrophenyl)amino)ethanol(59820-43-8) MSDS Melting Point
Boiling Point Density Storage Transport [chemicalbook.com]

6. cosmileeurope.eu [cosmileeurope.eu]

7. altmeyers.org [altmeyers.org]

To cite this document: BenchChem. [molecular weight of 2-((2-(2-Hydroxyethoxy)-4-
nitrophenyl)amino)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203154#molecular-weight-of-2-2-2-hydroxyethoxy-
4-nitrophenyl-amino-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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